Cas no 2460757-37-1 (2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate
• CAS No: 2460757-37-1
• MF: C₆H₅F₃N₂O₃S
• MW: 242.175710439682
• MDL: MFCD32702682
• CID: 5669477
• PubChem ID: 155820533
• Update Time: 2025-08-05

2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26866604
• 2460757-37-1
• 2,2,2-Trifluoroethyl (NZ)-N-(4-oxo-1,3-thiazolidin-2-ylidene)carbamate
• 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate

• MDL： MFCD32702682
• Inchi： 1S/C6H5F3N2O3S/c7-6(8,9)2-14-5(13)11-4-10-3(12)1-15-4/h1-2H2,(H,10,11,12,13)
• InChI Key： NZDSRBVNVCUCEC-UHFFFAOYSA-N
• SMILES： S1/C(=N\C(=O)OCC(F)(F)F)/NC(C1)=O

Computed Properties

• Exact Mass: 241.99729769g/mol
• Monoisotopic Mass: 241.99729769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.1Ų

Additional information on 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate

Recent Advances in the Study of 2,2,2-Trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate (CAS: 2460757-37-1)

The compound 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate (CAS: 2460757-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolone scaffold and trifluoroethyl carbamate moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic applications, positioning it as a compound of interest for further drug development.

One of the key areas of focus in recent research has been the synthesis and optimization of 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available 2-amino-1,3-thiazol-4(5H)-one, followed by carbamate formation using 2,2,2-trifluoroethyl chloroformate. The optimized process achieved a yield of 85% and demonstrated excellent reproducibility, making it suitable for large-scale production.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of bacterial enzymes, particularly those involved in cell wall biosynthesis. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate exhibits potent inhibitory effects against penicillin-binding proteins (PBPs) in methicillin-resistant Staphylococcus aureus (MRSA). The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of PBP2a, revealing key interactions with the catalytic serine residue. These findings suggest that the compound could serve as a lead structure for the development of new antibiotics targeting resistant bacterial strains.

Further research has explored the compound's potential in other therapeutic areas. A preprint article on bioRxiv (2024) investigated its activity against human carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study found that 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate selectively inhibits carbonic anhydrase IX (CA IX), a hypoxia-inducible enzyme overexpressed in many solid tumors. The selectivity index for CA IX over off-target isoforms (e.g., CA I and II) was reported to be >100, underscoring its potential as a targeted anticancer agent.

Despite these promising findings, challenges remain in the development of 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate as a therapeutic agent. Pharmacokinetic studies in rodent models (European Journal of Pharmaceutical Sciences, 2023) indicated moderate oral bioavailability (35-40%), likely due to first-pass metabolism. However, formulation strategies such as nanoparticle encapsulation or prodrug approaches are currently under investigation to address these limitations. Additionally, toxicological assessments have shown a favorable safety profile in vitro, with no significant cytotoxicity observed in human hepatocytes at therapeutic concentrations.

In conclusion, 2,2,2-trifluoroethyl N-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)carbamate (CAS: 2460757-37-1) represents a versatile scaffold with demonstrated activity across multiple biological targets. Recent advances in synthetic chemistry, structural biology, and preclinical evaluation have laid a strong foundation for its further development. Future research directions may include structure-activity relationship (SAR) studies to optimize potency and pharmacokinetics, as well as in vivo efficacy studies in disease models. Given the urgent need for new antimicrobial and anticancer agents, this compound holds considerable promise for addressing unmet medical needs.